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Compound of Interest

Compound Name: 2-Acetylthiophene

Cat. No.: B1664040

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-acetylthiophene (CAS No. 88-
15-3), an organosulfur compound of significant interest in the chemical and pharmaceutical
industries. This document details its chemical and physical properties, spectroscopic data, and
established synthesis protocols. Furthermore, it explores the role of 2-acetylthiophene as a
versatile building block in the synthesis of various derivatives with therapeutic potential, such
as chalcones with anti-inflammatory and antimicrobial properties. Detailed experimental
methodologies and graphical representations of synthetic pathways are included to facilitate its
application in research and development.

Chemical and Physical Properties

2-Acetylthiophene is a pale yellow liquid characterized by a thiophene ring substituted with an
acetyl group at the second position.[1] It is a key intermediate in the manufacturing of
pharmaceuticals and a precursor to thiophene-2-acetic acid and thiophene-2-carboxylic acid.[2]

[3]

Table 1: Physical and Chemical Properties of 2-Acetylthiophene
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Property Value Reference(s)
CAS Number 88-15-3 [3]
Molecular Formula CeHeOS [3]
Molecular Weight 126.17 g/mol
Appearance Pale yellow liquid
Melting Point 9°C
Boiling Point 214 °C
Density 1.168 g/mL at 25 °C
Refractive Index n20/D 1.565
Solubility Insolu.ble in water; soluble in
organic solvents.
LogP 1.25

Spectroscopic Data

The structural identification of 2-acetylthiophene is confirmed through various spectroscopic
techniques.

Table 2: Spectroscopic Data Summary for 2-Acetylthiophene
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Spectroscopy

Key Peaks/Shifts Reference(s)

1H NMR (90 MHz, CDCIs)

o (ppm): 7.67 (m), 7.60 (m),
7.13 (m), 2.56 (s, 3H)

13C NMR (25.16 MHz, CDCls)

0 (ppm): 190.71, 144.52,
133.82, 132.61, 128.19, 26.83

Infrared (IR)

v (cm~1): Carbonyl stretching

vibration observed.

Mass Spectrometry (MS)

Molecular lon Peak (M*): m/z
126. Key fragments at m/z 111
and 83.

Synthesis of 2-Acetylthiophene

The most common method for synthesizing 2-acetylthiophene is the Friedel-Crafts acylation

of thiophene. This electrophilic aromatic substitution reaction can be carried out using various

Lewis acid catalysts.

Experimental Protocol: Friedel-Crafts Acylation using a
Solid Acid Catalyst (HB Zeolite)

This protocol describes a greener synthesis approach using a reusable solid acid catalyst.

Materials:

e Thiophene (8.4 g, 0.1 mol)

e Acetic anhydride (30.6 g, 0.3 mol)

» Hp zeolite catalyst (1.17 g)

e Dichloromethane (CH2Cl2)

o Saturated aqueous solution of NH4Cl

e Anhydrous Naz2SOa
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Equipment:

50 mL round-bottom flask

Condenser

Thermometer

Magnetic stirrer

Water bath

Filtration apparatus

Rotary evaporator

Distillation or column chromatography setup

Procedure:

Reaction Setup: In a 50 mL round-bottom flask equipped with a condenser, thermometer,
and magnetic stirrer, add 8.4 g (0.1 mol) of thiophene and 30.6 g (0.3 mol) of acetic
anhydride.

Catalyst Addition: Add 1.17 g of fresh H[3 zeolite catalyst to the reaction mixture.

Reaction: Heat the mixture in a water bath to 60°C (333 K) and stir magnetically for 2 hours
for complete conversion.

Monitoring: The reaction progress can be monitored by taking samples periodically and
analyzing them using gas chromatography (GC).

Workup: After the reaction is complete, cool the mixture. The solid catalyst can be recovered
by filtration for regeneration and reuse.

Purification: The liquid product can be purified by distillation. Alternatively, for other Friedel-
Crafts protocols, an aqueous workup followed by extraction and chromatographic purification
may be employed.
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Applications in Drug Development

2-Acetylthiophene is a valuable precursor for the synthesis of various biologically active
compounds. Its derivatives, particularly chalcones, have garnered attention for their therapeutic
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potential, including anti-inflammatory, antimicrobial, and anticancer activities.

Synthesis of 2-Acetylthiophene Chalcone Derivatives

Chalcones are synthesized through a Claisen-Schmidt condensation of an aryl methyl ketone
(in this case, 2-acetylthiophene) with an aromatic aldehyde.

Experimental Protocol: General Procedure for the Preparation of Chalcones

Materials:

2-Acetylthiophene (0.01 mol)

Appropriate aromatic aldehyde (0.01 mol)

Ethanol (30 mL)

Aqueous solution of KOH (40%, 15 mL)

Crushed ice

e HCI

Equipment:

o Beaker or flask

o Magnetic stirrer

« Filtration apparatus

Procedure:

o A mixture of 2-acetylthiophene (0.01 mol) and an appropriate aromatic aldehyde (0.01 mol)
is stirred in ethanol (30 mL).

e An aqueous solution of KOH (40%, 15 mL) is then added to the mixture.

o The mixture is kept overnight at room temperature.
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e The reaction mixture is then poured into crushed ice and acidified with HCI.

e The solid chalcone derivative that separates is filtered and can be further purified by
crystallization from ethanol.
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Safety and Handling

2-Acetylthiophene is harmful if swallowed, in contact with skin, or if inhaled. It is a combustible
liquid. Appropriate personal protective equipment, including gloves, eye protection, and
respiratory protection, should be worn when handling this compound. Work should be
conducted in a well-ventilated area.

Conclusion

2-Acetylthiophene is a foundational chemical intermediate with significant applications,
particularly in the realm of drug discovery and development. Its straightforward synthesis via
Friedel-Crafts acylation and its utility as a scaffold for generating diverse molecular
architectures, such as chalcones, underscore its importance. The data and protocols presented
in this guide are intended to support researchers in leveraging the full potential of 2-
acetylthiophene in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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